Cas no 2229392-19-0 (3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1,2-oxazole-5-carboxylic acid
• CAS No: 2229392-19-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6225099
• PubChem ID: 165652957
• Update Time: 2025-08-05

3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1,2-oxazole-5-carboxylic acid
• 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1,2-oxazole-5-carboxylic acid
• 2229392-19-0
• EN300-1810430

• Inchi： 1S/C13H15NO3/c1-13(2)7-3-4-8(9(13)5-7)10-6-11(12(15)16)17-14-10/h4,6-7,9H,3,5H2,1-2H3,(H,15,16)
• InChI Key： VQTRUGPQTJUMCT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2=CCC3CC2C3(C)C)=N1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1,2-oxazole-5-carboxylic acid (CAS No. 2229392-19-0)

3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1,2-oxazole-5-carboxylic acid (CAS No. 2229392-19-0) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and material science. This bicyclic derivative, featuring a fused oxazole-carboxylic acid moiety, exhibits remarkable potential for applications in drug discovery, agrochemicals, and specialty chemicals. Its 6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl backbone contributes to its stereochemical complexity, making it a valuable scaffold for designing bioactive molecules.

Recent studies highlight the growing interest in oxazole-based compounds due to their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a carboxylic acid functional group in this molecule further enhances its utility as a building block for synthesizing derivatives with improved solubility and binding affinity. Researchers are actively exploring its role in targeting enzymes like COX-2 and kinases, aligning with the current trend of precision medicine and small-molecule therapeutics.

From an industrial perspective, CAS No. 2229392-19-0 is also being investigated for its potential in green chemistry applications. Its bicyclic structure offers opportunities for developing sustainable catalysts and biodegradable materials, addressing the global demand for eco-friendly alternatives. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research and development purposes.

In the context of AI-driven drug discovery, 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1,2-oxazole-5-carboxylic acid has been featured in computational studies predicting its interactions with biological targets. This aligns with the increasing use of machine learning to accelerate the identification of novel drug candidates. Furthermore, its structural motifs are frequently discussed in cheminformatics databases, making it a subject of interest for virtual screening campaigns.

The synthesis of this compound typically involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing its yield and scalability remains a focus for chemists, particularly in the context of process intensification and flow chemistry. Patent literature reveals its inclusion in proprietary formulations, underscoring its commercial relevance in the pharmaceutical and agrochemical sectors.

As the scientific community continues to explore heterocyclic compounds, CAS No. 2229392-19-0 stands out for its balanced lipophilicity and metabolic stability—key attributes in modern drug design. Its potential synergies with bioconjugation techniques and prodrug strategies further expand its applicability. Future research may focus on elucidating its mechanism of action and optimizing its pharmacokinetic profile for therapeutic use.

In summary, 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1,2-oxazole-5-carboxylic acid represents a versatile chemical entity with broad interdisciplinary appeal. Its integration into cutting-edge research areas like targeted therapy and sustainable chemistry ensures its continued relevance in both academic and industrial settings.